Cas no 2752952-79-5 (1-[(6-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid)

• Product Name: 1-[(6-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid
• CAS No: 2752952-79-5
• MF: C₁₅H₁₈N₂O₆S
• MW: 354.378222942352
• CID: 5095307
• Update Time: 2025-07-22

1-[(6-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-[(3,4-dihydro-6-methyl-3-oxo-2H-1,4-benzoxazin-7-yl)sulfonyl]-
• 1-[(6-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid

• Inchi： 1S/C15H18N2O6S/c1-9-6-11-12(23-8-14(18)16-11)7-13(9)24(21,22)17-4-2-10(3-5-17)15(19)20/h6-7,10H,2-5,8H2,1H3,(H,16,18)(H,19,20)
• InChI Key： GRGSLTUTCASKOO-UHFFFAOYSA-N
• SMILES： N1(S(C2C=C3OCC(=O)NC3=CC=2C)(=O)=O)CCC(C(O)=O)CC1

Additional information on 1-[(6-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid

Introduction to 1-[(6-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid (CAS No. 2752952-79-5)

1-[(6-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid, identified by its CAS number 2752952-79-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazinone class, characterized by a fused benzene and oxygen-containing heterocyclic system, which is known for its broad spectrum of biological activities. The presence of a sulfonyl group attached to a piperidine ring introduces additional functional diversity, making this molecule a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 1-[(6-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)sulfonyl]piperidine-4-carboxylic acid features a highly functionalized core, with the benzoxazinone moiety playing a crucial role in modulating biological pathways. The 6-methyl substituent at the 3-position of the oxo group enhances the electron-withdrawing nature of the ring system, while the sulfonyl group at the 7-position provides a site for further derivatization and interaction with biological targets. This structural motif has been extensively studied for its potential in inhibiting various enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, there has been growing interest in benzoxazinone derivatives due to their demonstrated efficacy in preclinical models. The sulfonyl-piperidine scaffold has shown particular promise in the development of drugs targeting central nervous system (CNS) disorders, where it acts as a modulator of neurotransmitter systems. For instance, studies have highlighted the potential of this class of compounds in alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique combination of structural features in 1-[(6-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-ylsulfonyl)piperidine]-4-carboxylic acid makes it an attractive candidate for further investigation into these therapeutic areas.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The sulfonyl group is known to form strong hydrogen bonds with polar residues in protein active sites, which can enhance binding affinity and selectivity. Additionally, the benzoxazinone core has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These mechanisms suggest that 1-[6-methyl-(3-oxy)-3-(4-hydroxyphenyl)-7-sulfonylpiperidin]-4-carboxylic acid could be developed into a novel therapeutic agent with dual or multi-target activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacokinetic properties of complex molecules like 1-(6-methyl-(3-oxy)-3-(4-hydroxyphenyl)-7-sulfonylpiperidin)-4-carboxylic acid with greater accuracy. Molecular docking studies have identified potential interactions between this compound and enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are implicated in various inflammatory and autoimmune diseases. These findings provide a rational basis for designing novel inhibitors targeting these pathways.

The synthesis of 1-[6-methyl-(3-oxy)-3-(4-hydroxyphenyl)-7-sulfonylpiperidin]-4-carboxylic acid presents both challenges and opportunities for medicinal chemists. The benzoxazinone core requires careful construction to ensure regioselectivity and high yield. Strategies such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis process. Additionally, protecting group strategies are essential to prevent unwanted side reactions during multi-step synthesis. Despite these challenges, recent reports highlight successful synthetic routes that highlight the versatility of modern organic chemistry techniques.

In conclusion,1-[6-methyl-(3-oxy)-3-(4-hydroxyphenyl)-7-sulfonylpiperidin]-4-carboxylic acid (CAS No. 2752952–79–5) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and demonstrated biological activity make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new mechanisms underlying disease pathogenesis,this molecule could play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.